N-[2,2,2-Trifluoro-1-(2-methylphenyl)ethylidene]hydroxylamine

• CAS No.: 92512-70-4
• Molecular Formula: C9H8F3NO
• Molecular Weight: 203.16 g/mol
• IUPAC Name: N-[2,2,2-trifluoro-1-(2-methylphenyl)ethylidene]hydroxylamine
• InChI: InChI=1S/C9H8F3NO/c1-6-4-2-3-5-7(6)8(13-14)9(10,11)12/h2-5,14H,1H3
• InChI Key: ODINYBLLPAGPKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=NO)C(F)(F)F

Description

N-[2,2,2-Trifluoro-1-(2-methylphenyl)ethylidene]hydroxylamine is a useful research compound. Its molecular formula is C9H8F3NO and its molecular weight is 203.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.7 g (0.020 mol) of 2,2,2-trifluoro-1-(2-methylphenyl)-ethanone are dissolved in 20 ml of ethanol at 80° C. To the solution are added dropwise 1.4 g (0.020 mol) of hydroxylammonium chloride and 2.7 g (0.033 mol) of sodium acetate dissolved in 10 ml of water. The reaction mixture is refluxed for 5 hours, poured into ice water, and extracted with ethyl acetate. The organic phase is washed with water and brine, dried over MgSO4, and concentrated, yielding 2.7 g of 2,2,2-trifluoro-1-(2-methylphenyl)-ethanone oxime as a white solid. The crude product is used in the next reaction step without further purification.